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Compound of Interest

Compound Name: Butyl ethyl ether

Cat. No.: B146140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the use of butyl ethyl ether
and its isomers as a standard in various analytical testing methodologies. The information is

intended to assist researchers, scientists, and professionals in the pharmaceutical and

biotechnology industries in developing and validating analytical methods.

Application Notes
Butyl ethyl ether (also known as 1-ethoxybutane) and its isomer, tert-butyl ethyl ether
(ETBE), are valuable as analytical standards due to their stable nature and distinct

chromatographic behavior.[1] High-purity grades of these compounds are available, ensuring

accuracy and reliability in residue analysis for environmental and food safety applications.[1]

Their primary applications as standards are in Gas Chromatography (GC) and High-

Performance Liquid Chromatography (HPLC) for the quantification of ethers and other volatile

organic compounds.[2]

A notable application of tert-butyl ethyl ether includes its use in a microenzymatic method for

the quantitative analysis of acetyl groups in proteins and peptides. This highlights its utility in

biochemical research beyond simple chromatographic calibration.
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The following tables summarize the key physical and chemical properties of butyl ethyl ether
and tert-butyl ethyl ether, which are critical for their use as analytical standards.

Table 1: Physicochemical Properties of Butyl Ethyl Ether (CAS: 628-81-9)

Property Value

Molecular Formula C6H14O

Molecular Weight 102.17 g/mol

Boiling Point 91-92 °C

Melting Point -124 °C

Density 0.75 g/mL at 25 °C

Refractive Index n20/D 1.382

Purity (GC) ≥99.0%

Table 2: Physicochemical Properties of tert-Butyl Ethyl Ether (CAS: 637-92-3)

Property Value

Molecular Formula C6H14O

Molecular Weight 102.17 g/mol

Boiling Point 72-73 °C

Melting Point -97 °C

Density 0.742 g/mL at 25 °C

Refractive Index n20/D 1.375

Purity Analytical Standard Grade
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Gas Chromatography (GC) Protocol for Purity
Assessment
This protocol is adapted from established methods for ether analysis and is suitable for

determining the purity of butyl ethyl ether.

Objective: To determine the purity of a butyl ethyl ether sample and quantify impurities.

Materials:

Gas Chromatograph (GC) with a Flame Ionization Detector (FID)

Fused silica capillary column (e.g., DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness)

Helium (carrier gas)

Butyl ethyl ether standard (high purity)

Autosampler vials

Procedure:

Instrument Setup:

Set the injector temperature to 250 °C.

Set the detector temperature to 300 °C.

Set the oven temperature program: Initial temperature of 50 °C, hold for 5 minutes, then

ramp to 250 °C at a rate of 10 °C/min, and hold for 5 minutes.

Set the carrier gas (Helium) flow rate to 1.0 mL/min.

Set the split ratio to 50:1.

Standard Preparation:
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Prepare a stock solution of high-purity butyl ethyl ether in a suitable solvent (e.g.,

methanol) at a concentration of 1000 µg/mL.

Prepare a series of calibration standards by diluting the stock solution to concentrations

ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation:

Dilute the butyl ethyl ether sample to be tested in the same solvent to fall within the

calibration range.

Injection and Analysis:

Inject 1 µL of each calibration standard and the sample solution into the GC.

Record the chromatograms and integrate the peak areas.

Data Analysis:

Construct a calibration curve by plotting the peak area versus the concentration of the

butyl ethyl ether standards.

Determine the concentration of butyl ethyl ether in the sample using the calibration

curve.

Calculate the purity of the sample by comparing the concentration of the main peak to the

total area of all peaks.

Workflow for GC Purity Assessment:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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